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Compound of Interest

Compound Name: Astrazon Red 6B

Cat. No.: B1336387

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Astrazon Red 6B, a synthetic cationic
dye with applications ranging from textile manufacturing to biomedical research. This document
consolidates key information on its synonyms, chemical properties, and relevant experimental
protocols, presenting a valuable resource for professionals in research and development.

Chemical Identity and Synonyms

Astrazon Red 6B is a methine dye known by a variety of synonyms and chemical identifiers
across different industries and databases.[1][2] Establishing a clear understanding of these
alternative names is crucial for comprehensive literature searches and accurate identification of
the compound.

The most common synonyms and identifiers for Astrazon Red 6B are listed below:

Systematic Name: N-(2-chloroethyl)-N-ethyl-3-methyl-4-[(E)-2-(1,3,3-trimethylindol-1-ium-2-
ylethenyl]aniline;chloride[1]

C.I. Name: Basic Violet 7[1][2][3][4][5]

C.1. Number: 48020[3][4]

CAS Number: 6441-82-3[3][4][5]
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o Other Synonyms: Stenacrile Brilliant Red 6B, Stenacrile rouge brillant 6B, Aizen Cathilon
Red 6B, Catonic Red 6B, Catonic Red X-6B, Catonic Red 10B.[2][3][4]

Quantitative Data

A summary of the key physicochemical and toxicological properties of Astrazon Red 6B is
presented in the table below. This data is essential for experimental design, safety assessment,
and understanding the behavior of the dye in various systems.

Property Value Reference(s)
Molecular Formula C24H30CI2Nz2 [11[3114115]
Molecular Weight 417.42 g/mol [11[31[4][5]

Dark red to dark purple to dark
Appearance ) [31[4]
blue powder/crystalline

Water Solubility 10 g/L (at 20 °C) [6]
Bulk Density 620 - 760 kg/m 3 [7]
Acute Oral Toxicity (Rat) LDso: 1600 mg/kg [7]

) . . LCso: 10 - 100 mg/l (48 h,
Aquatic Toxicity (Fish) _ _ [7]
Leuciscus idus)

. . . ECso: < 1 mg/l (Daphnia
Aquatic Toxicity (Daphnia) [7]
magna)

Experimental Protocols

Astrazon Red 6B is a subject of interest in environmental science, particularly in studies
focused on the removal of dyes from wastewater. The following is a detailed methodology for a
batch adsorption experiment, a common technique to evaluate the efficacy of adsorbents in
dye removal.

Batch Adsorption Protocol for Astrazon Red 6B
Removal
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This protocol is adapted from studies on the removal of Astrazon Red 6B from aqueous
solutions using low-cost adsorbents.

Objective: To determine the adsorption capacity of a given adsorbent for Astrazon Red 6B.
Materials:

e Astrazon Red 6B stock solution (e.g., 1000 mg/L)

o Adsorbent material (e.g., activated carbon, biomass)

e pH meter

e Spectrophotometer

o Shaker or magnetic stirrer

o Centrifuge or filtration apparatus

o Standard laboratory glassware

Methodology:

o Preparation of Dye Solutions: Prepare a series of Astrazon Red 6B solutions of known
concentrations (e.g., 10, 20, 50, 100, 200 mg/L) by diluting the stock solution with deionized
water.

e Adsorption Experiments:

o For each concentration, add a precise amount of the adsorbent (e.g., 0.1 g) to a fixed
volume of the dye solution (e.g., 50 mL) in a conical flask.

o Adjust the pH of the solutions to a desired value using dilute HCI or NaOH. The optimal pH
for adsorption of Astrazon Red 6B is often around 6.[1]

o Place the flasks on a shaker and agitate at a constant speed (e.g., 150 rpm) and
temperature (e.g., 25 °C) for a predetermined time to reach equilibrium (e.g., 24 hours).
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e Sample Analysis:
o After agitation, separate the adsorbent from the solution by centrifugation or filtration.

o Measure the absorbance of the supernatant at the maximum wavelength of Astrazon Red
6B.

o Determine the final concentration of the dye in the solution using a pre-established
calibration curve.

o Data Analysis:

o Calculate the amount of dye adsorbed per unit mass of adsorbent at equilibrium (Qe, in
mg/g) using the following equation: ge = (Co - Ce) * V / m where:

Co is the initial dye concentration (mg/L)

Ce is the equilibrium dye concentration (mg/L)

V is the volume of the solution (L)

m is the mass of the adsorbent (g)

o Analyze the adsorption data using isotherm models (e.g., Langmuir, Freundlich) to
describe the adsorption behavior.

Visualization of Mechanisms

While specific intracellular signaling pathways for Astrazon Red 6B are not well-documented,
its potential application as a photosensitizer in Photodynamic Therapy (PDT) provides a
relevant mechanistic framework to visualize. PDT is a treatment modality that uses a
photosensitizer, light, and oxygen to induce cell death.[8] The general mechanism of PDT is
illustrated below.
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Click to download full resolution via product page
Caption: General mechanism of Photodynamic Therapy (PDT).

This diagram illustrates the four key stages of PDT, a process for which Astrazon Red 6B has
been investigated as a potential photosensitizer.[1] The process begins with the administration
of the photosensitizer, which localizes in the target tissue. Subsequent activation by light of a
specific wavelength excites the photosensitizer, leading to the generation of reactive oxygen
species (ROS) that cause cellular damage and ultimately, cell death.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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